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Compound of Interest

Compound Name: 2-Chloroaniline hydrochloride

Cat. No.: B085806

An In-depth Technical Guide to 2-Chloroaniline
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloroaniline hydrochloride, a
significant chemical intermediate in various industrial and research applications. This document
details its chemical and physical properties, synthesis protocols, analytical methods, and key
applications, with a particular focus on its relevance in organic synthesis and drug
development.

Core Properties of 2-Chloroaniline Hydrochloride

2-Chloroaniline hydrochloride is the hydrochloride salt of 2-chloroaniline. It is a white to off-
white crystalline powder soluble in water.[1] The following table summarizes its key chemical
and physical properties.
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Property Value

CAS Number 137-04-2

Molecular Formula CeH7CI2N

Molecular Weight 164.03 g/mol [1][2][3]

Appearance White Po light yellow or gray crystals or
crystalline powder[1][4]

Melting Point 220°C (sublimes)[1][5]

Solubility Soluble in water, slightly soluble in ethanol[1]

Density ~1.505 g/cm?3[1]

IUPAC Name 2-chloroanilinium chloride[2]

Synonyms o-Chloroaniline hydrochloride, 2-

Chlorophenylamine hydrochloride[2]

Synthesis of 2-Chloroaniline Hydrochloride

The industrial synthesis of 2-chloroaniline hydrochloride is typically a two-step process. The
first step involves the reduction of o-nitrochlorobenzene to o-chloroaniline, which is then
converted to its hydrochloride salt.

Experimental Protocol: Synthesis

Step 1: Reduction of o-Nitrochlorobenzene to o-Chloroaniline

e Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and a reflux
condenser, add o-nitrochlorobenzene, hydrochloric acid, water, and iron powder in a mass
ratio of 1:0.017:0.33:1.[2]

e Reduction: Heat the reaction mixture to 90°C to initiate the reduction reaction.[2]

« |solation of Crude Product: Once the reaction is complete, the mixture can be made basic to
precipitate iron salts. The o-chloroaniline is then isolated, often via steam distillation.[6]
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 Purification: The crude o-chloroaniline is purified by fractional distillation under reduced
pressure to yield a product with a purity of up to 99.99%.[2]

Step 2: Salt Formation

e Reaction: The purified o-chloroaniline is reacted with concentrated hydrochloric acid in an
agueous solution. For example, 3.06 g (0.024 mol) of o-chloroaniline can be added to a
mixture of 40 mL of water and 24 mL of concentrated hydrochloric acid (0.29 mol).[2]

o Crystallization: The resulting solution is cooled to allow the 2-chloroaniline hydrochloride
to crystallize.

« Isolation: The crystals are collected by filtration, washed with a small amount of cold solvent,
and dried to yield the final product.

Step 1: Reduction Step 2: Salt Formation }

o-Nitrochlorobenzene Fe / HCI, 90°C Crude o-Chloroaniline Sieami&liiactionz) Pure o-Chloroaniline 2-Chloroaniline
Distillation Hydrochloride
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Synthesis workflow for 2-Chloroaniline Hydrochloride.

Applications in Research and Industry

2-Chloroaniline and its hydrochloride salt are versatile intermediates in the chemical industry.

e Dye and Pigment Industry: It is used as a precursor, known as an ice dye color base, for
producing various azo dyes for coloring textiles and other materials.[1][5]

o Agrochemicals: It serves as a key building block in the synthesis of herbicides, such as
Chlorsulfuron, which are vital for crop protection.
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» Pharmaceuticals: In drug development, 2-chloroaniline is a crucial starting material for the
synthesis of various active pharmaceutical ingredients (APIS). Its structure is incorporated
into more complex molecules with therapeutic properties, such as N-aryl piperazines, which
are intermediates for drugs like the antipsychotic aripiprazole.[7]

o Polymers: It can be used as a chain extender in the production of synthetic resins and
polyurethane elastomers, enhancing their durability.
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Key application areas of 2-Chloroaniline Hydrochloride.

Analytical and Quality Control Methods

Ensuring the purity of 2-chloroaniline hydrochloride is critical for its use in synthesis,
especially in the pharmaceutical industry.

Experimental Protocol: Purity Analysis by Gas
Chromatography (GC)

o Sample Preparation: Accurately weigh a sample of 2-chloroaniline hydrochloride and
dissolve it in a suitable solvent, such as methanol or a basic solution to liberate the free
aniline.

o GC System: Use a gas chromatograph equipped with a flame ionization detector (FID) and a
capillary column suitable for amine analysis (e.g., a DB-5 or equivalent).

¢ |nstrument Conditions:
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[e]

Injector Temperature: 250°C

o

Detector Temperature: 300°C

[¢]

Oven Program: Start at 100°C, hold for 2 minutes, then ramp up to 250°C at a rate of
10°C/min.

[¢]

Carrier Gas: Helium or Nitrogen.

Analysis: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC.

Data Interpretation: The purity is determined by comparing the peak area of 2-chloroaniline
to the total area of all peaks in the chromatogram. Impurities, such as isomers (e.g., 4-
chloroaniline) or unreacted starting materials, can be identified and quantified.[6] High-
Performance Liquid Chromatography (HPLC) is also a common and effective method for
purity assessment.[6]
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General workflow for quality control analysis.

Safety and Handling

2-Chloroaniline hydrochloride is a hazardous substance and must be handled with
appropriate safety precautions.
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Hazard Class Description

Toxic if swallowed, in contact with skin, or if

Acute Toxicity inhaled.[8][9]

o Toxicit May cause damage to organs through
rgan Toxici
g y prolonged or repeated exposure.[9]

Very toxic to aquatic life with long-lasting effects.
[B1[9][10]

Environmental

Safe Handling:
e Use only in a well-ventilated area or in a fume hood.[8]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[10]

e Avoid breathing dust or vapors.[10]

e Wash hands thoroughly after handling.[10]

Storage:

o Store in a cool, dry, well-ventilated place in a tightly sealed container.[11]

» Store locked up and away from incompatible materials such as strong oxidizing agents and
strong bases.[10]

First Aid:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[10]

» Skin Contact: Immediately wash off with plenty of soap and water while removing all
contaminated clothing. Seek immediate medical attention.[10]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.[10]
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 Ingestion: Do NOT induce vomiting. Rinse mouth and drink plenty of water. Seek immediate
medical attention.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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